![molecular formula C14H28FN B1531752 [(1-Fluorocyclopentyl)methyl](octyl)amine CAS No. 2098033-91-9](/img/structure/B1531752.png)
[(1-Fluorocyclopentyl)methyl](octyl)amine
Overview
Description
Molecular Structure Analysis
The molecule contains a cyclopentane ring with a fluorine atom attached to one of the carbons. It also has a methyl group and an octyl group attached to the nitrogen atom . The structure of amines can be primary, secondary, or tertiary depending on the number of carbon-containing groups attached to the nitrogen atom .Chemical Reactions Analysis
Amines can undergo various reactions. For instance, they can react with carbonyl compounds to form imines . They can also react with carboxylic acids and their derivatives .Physical And Chemical Properties Analysis
Amines are organic compounds that contain nitrogen. They can be primary, secondary, or tertiary depending on the number of carbon atoms bonded directly to the nitrogen atom . Amines have unique properties based on their carbon connectivity .Mechanism of Action
Properties
IUPAC Name |
N-[(1-fluorocyclopentyl)methyl]octan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H28FN/c1-2-3-4-5-6-9-12-16-13-14(15)10-7-8-11-14/h16H,2-13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODSXFJQSWUKRAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCNCC1(CCCC1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H28FN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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